
Crystal Structure of cis,cis-Dimethyl Muconate:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis,cis-Dimethyl muconate

Cat. No.: B15192753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of cis,cis-dimethyl
muconate, a molecule of interest in various chemical and pharmaceutical research areas. This

document summarizes key crystallographic data, details the experimental protocols for its

determination, and presents a visual representation of the experimental workflow.

Crystallographic Data
The crystal structure of cis,cis-dimethyl muconate has been determined by single-crystal X-

ray diffraction. The key quantitative data from this analysis are summarized in the tables below.

This information is crucial for understanding the molecule's three-dimensional conformation,

packing in the solid state, and potential intermolecular interactions.
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Parameter Value

CCDC Deposition No. 213122

Empirical Formula C₈H₁₀O₄

Formula Weight 170.16

Temperature 150(2) K

Wavelength 0.71073 Å

Crystal System Monoclinic

Space Group P2₁/n

Unit Cell Dimensions

a 7.934(2) Å

b 10.123(3) Å

c 10.345(3) Å

α 90°

β 109.59(3)°

γ 90°

Volume 782.3(4) Å³

Z 4

Density (calculated) 1.445 Mg/m³

Absorption Coefficient 0.118 mm⁻¹

F(000) 360

Data Collection

Theta range for data collection 3.46 to 27.50°

Index ranges -10<=h<=9, -13<=k<=12, -13<=l<=13

Reflections collected 7113
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Independent reflections 1787 [R(int) = 0.0415]

Refinement

Refinement method Full-matrix least-squares on F²

Data / restraints / parameters 1787 / 0 / 109

Goodness-of-fit on F² 1.043

Final R indices [I>2sigma(I)] R1 = 0.0435, wR2 = 0.1082

R indices (all data) R1 = 0.0577, wR2 = 0.1178

Largest diff. peak and hole 0.281 and -0.201 e.Å⁻³

Selected Bond Lengths
Bond Length (Å)

O(1)-C(1) 1.205(2)

O(2)-C(1) 1.339(2)

O(2)-C(5) 1.451(2)

O(3)-C(4) 1.206(2)

O(4)-C(4) 1.338(2)

O(4)-C(8) 1.452(2)

C(1)-C(2) 1.478(2)

C(2)-C(3) 1.334(2)

C(3)-C(3A) 1.458(3)

Selected Bond Angles
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Atoms Angle (°)

O(1)-C(1)-O(2) 124.05(15)

O(1)-C(1)-C(2) 125.04(16)

O(2)-C(1)-C(2) 110.90(14)

C(1)-O(2)-C(5) 116.31(13)

O(3)-C(4)-O(4) 124.00(15)

O(3)-C(4)-C(3A) 125.12(16)

O(4)-C(4)-C(3A) 110.87(14)

C(4)-O(4)-C(8) 116.20(13)

C(3)-C(2)-C(1) 126.82(16)

C(2)-C(3)-C(3A) 122.18(16)

Experimental Protocols
The determination of the crystal structure of cis,cis-dimethyl muconate involved the following

key stages:

Synthesis and Crystallization
cis,cis-Muconic acid is first synthesized, often through biological conversion of sugars or lignin-

derived aromatic compounds. The resulting diacid is then esterified to yield cis,cis-dimethyl
muconate. A common laboratory-scale synthesis involves suspending cis,cis-muconic acid in

methanol with a catalytic amount of a strong acid, such as sulfuric acid, followed by refluxing

the mixture.

Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a

saturated solution of the purified compound in an appropriate solvent or solvent mixture.

X-ray Data Collection
A suitable single crystal of cis,cis-dimethyl muconate was mounted on a diffractometer. The

data were collected at a low temperature (150 K) to minimize thermal vibrations and obtain a
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more accurate structure. A monochromatic X-ray beam (Mo Kα radiation, λ = 0.71073 Å) was

used. A series of diffraction images were collected by rotating the crystal through various

angles.

Structure Solution and Refinement
The collected diffraction data were processed to yield a set of structure factors. The crystal

structure was solved using direct methods and refined by full-matrix least-squares on F². All

non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in calculated

positions and refined using a riding model.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the determination of the crystal

structure of cis,cis-dimethyl muconate.
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Caption: Workflow for Crystal Structure Determination.
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To cite this document: BenchChem. [Crystal Structure of cis,cis-Dimethyl Muconate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192753#crystal-structure-of-cis-cis-dimethyl-
muconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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